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Compound of Interest

Compound Name: 2-Chloro-5-hydroxyphenylglycine

Cat. No.: B062647

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chloro-5-hydroxyphenylglycine (CHPG) is a synthetic, non-proteinogenic amino acid that
has garnered significant interest in the field of neuroscience. It functions as a selective and
potent agonist for the metabotropic glutamate receptor 5 (mGIuR5), a G-protein coupled
receptor critically involved in modulating synaptic plasticity and neuronal excitability. This guide
provides a comprehensive overview of the chemical properties, synthesis, pharmacology, and
key experimental methodologies related to CHPG.

Chemical and Physical Properties

CHPG is a phenylglycine derivative with a chlorine and a hydroxyl group substitution on the
phenyl ring. These modifications confer its selectivity for mGIuRS5.
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Property Value Source
2-amino-2-(2-chloro-5-

IUPAC Name ) ] [1]
hydroxyphenyl)acetic acid
(RS)-2-Chloro-5-

Synonyms ) [1112]
hydroxyphenylglycine, CHPG

CAS Number 170846-74-9 [1]

Molecular Formula CsHsCINOs3 [3]

Molecular Weight 201.61 g/mol [4]

Appearance Off-white solid [4]
Soluble in 1 M NaOH. Water

Solubility soluble CHPG sodium salt is [3114]
also available.
C1=CC(=C(C=C10)C(C(=0)0O

SMILES [4]
IN)CI
InChl=1S/C8H8CINO3/c9-6-2-

InChl 1-4(11)3-5(6)7(10)8(12)13/h1- [1]
3,7,11H,10H2,(H,12,13)

Synthesis

A detailed, publicly available, step-by-step synthesis protocol for 2-Chloro-5-

hydroxyphenylglycine is not readily found in the literature. However, a plausible synthetic

route can be extrapolated from the synthesis of similar phenylglycine derivatives, such as the

Strecker synthesis or variations thereof. One potential approach, based on the synthesis of 2-

chlorophenylglycine, involves the reaction of 2-chloro-5-hydroxybenzaldehyde with an

ammonia source and a cyanide source, followed by hydrolysis.

Proposed Synthetic Pathway:
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Cyanide Source
(e.g., NaCN)
( + Ammonia + Cyanide Source a-aminonitrile intermediate Hydrolysis )
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1. Culture mGIuRS-expressing cells 2. Load cells with a 3. Incubate to allow 6. Analyze data to determine
(e.g., CHO, HEK293) calcium-sensitive dye (e.g., Fura-2 AM) dye de-esterification ECso and maximal response
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1. Prepare cell membranes 3. Incubate to reach 4. Separate bound from free 6. Analyze data to determine
expressing mGIURS binding equilibrium radioligand by rapid filtration ICs0 and calculate Ki

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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